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Compound of Interest

Compound Name:
Tert-butyl 5-aminoindoline-1-

carboxylate

Cat. No.: B142172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

tert-butyl 5-aminoindoline-1-carboxylate, a key intermediate in the synthesis of bioactive

molecules. The information is presented to support research and development activities in

medicinal chemistry and drug discovery.

Core Physical Properties
Tert-butyl 5-aminoindoline-1-carboxylate is a heterocyclic compound with the molecular

formula C₁₃H₁₈N₂O₂. It serves as a crucial building block in the synthesis of various

pharmaceutical agents, including dual inhibitors of 5-lipoxygenase (5-LOX) and soluble epoxide

hydrolase (sEH), which are targets for anti-inflammatory therapies.[1]

Data Summary
The following table summarizes the key physical properties of tert-butyl 5-aminoindoline-1-
carboxylate. It is important to note that some of these values are predicted based on

computational models, as experimental data for certain properties are not readily available in

the published literature.
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Property Value Source

Molecular Weight 234.29 g/mol [2]

Appearance White solid [1]

Boiling Point 385.2 ± 41.0 °C (Predicted) [2]

Density 1.177 ± 0.06 g/cm³ (Predicted) [2]

Flash Point 186.7 ± 27.6 °C [2]

Refractive Index 1.582 [2]

Polar Surface Area 55.6 Å² [3]

Experimental Protocols
Detailed experimental protocols for the determination of all physical properties of tert-butyl 5-
aminoindoline-1-carboxylate are not extensively documented in publicly available literature.

However, standard methodologies for determining the melting point and solubility of organic

compounds are provided below as a reference for researchers.

Melting Point Determination (General Protocol)
The melting point of a solid organic compound can be determined using a capillary melting

point apparatus.

Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

Sample of tert-butyl 5-aminoindoline-1-carboxylate

Mortar and pestle (if sample is not a fine powder)

Procedure:
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Ensure the sample is dry and finely powdered. If necessary, gently grind the solid in a mortar

and pestle.

Pack a small amount of the sample into the open end of a capillary tube to a depth of 2-3

mm. This can be achieved by tapping the sealed end of the tube on a hard surface.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a moderate rate until the temperature is approximately 10-15 °C below the

expected melting point.

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range) and the temperature at which the entire sample has melted (the end of the melting

range).

A sharp melting range (typically 1-2 °C) is indicative of a pure compound.

Solubility Determination (General Protocol)
The solubility of a compound in various solvents provides insights into its polarity and potential

for formulation.

Materials:

Test tubes

Vortex mixer or shaker

Sample of tert-butyl 5-aminoindoline-1-carboxylate

A selection of solvents (e.g., water, ethanol, methanol, dichloromethane, ethyl acetate,

hexane)

Procedure:

Add approximately 10 mg of the solid sample to a test tube.
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Add 1 mL of the chosen solvent to the test tube.

Vigorously agitate the mixture using a vortex mixer or by shaking for at least 30 seconds.

Visually inspect the solution to determine if the solid has dissolved completely.

If the solid dissolves, the compound is considered soluble in that solvent at that

concentration.

If the solid does not dissolve, the compound is considered insoluble or sparingly soluble. The

test can be repeated with gentle heating to assess temperature effects on solubility.

Record the observations for each solvent tested.

Synthetic and Biological Context
Tert-butyl 5-aminoindoline-1-carboxylate is a valuable intermediate in the synthesis of dual

inhibitors of 5-lipoxygenase (5-LOX) and soluble epoxide hydrolase (sEH). These enzymes are

key players in the inflammatory cascade.

Synthetic Workflow for 5-LOX/sEH Inhibitors
The following diagram illustrates a generalized synthetic workflow for the preparation of dual 5-

LOX/sEH inhibitors, where tert-butyl 5-aminoindoline-1-carboxylate can be utilized as a key

starting material for the indoline core. The specific reagents and reaction conditions would vary

depending on the desired final structure of the inhibitor.

Synthesis of Indoline Core Functionalization and Inhibitor Synthesis

Tert-butyl
5-nitroindoline-1-carboxylate

Tert-butyl
5-aminoindoline-1-carboxylate

Reduction (e.g., H2, Pd/C)
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Further Synthetic Steps
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Generalized synthetic workflow.
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5-Lipoxygenase (5-LOX) Signaling Pathway
The 5-LOX pathway is a critical component of the inflammatory response, responsible for the

production of leukotrienes from arachidonic acid.[4][5][6] Inhibition of this pathway is a key

strategy for the development of anti-inflammatory drugs.
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Simplified 5-Lipoxygenase signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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